3-[2-(4-Bromophenyl)-4-hydroxy-3-(4-methylbenzoyl)-5-oxo-2,5-dihydro-1H-pyrrol-1-yl]benzoic acid
3-[2-(4-Bromophenyl)-4-hydroxy-3-(4-methylbenzoyl)-5-oxo-2,5-dihydro-1H-pyrrol-1-yl]benzoic acid
Brand Name:
Vulcanchem
CAS No.:
489403-55-6
VCID:
VC0356485
InChI:
InChI=1S/C25H18BrNO5/c1-14-5-7-16(8-6-14)22(28)20-21(15-9-11-18(26)12-10-15)27(24(30)23(20)29)19-4-2-3-17(13-19)25(31)32/h2-13,21,28H,1H3,(H,31,32)/b22-20+
SMILES:
CC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)C3=CC=CC(=C3)C(=O)O)C4=CC=C(C=C4)Br)O
Molecular Formula:
C25H18BrNO5
Molecular Weight:
492.3g/mol
3-[2-(4-Bromophenyl)-4-hydroxy-3-(4-methylbenzoyl)-5-oxo-2,5-dihydro-1H-pyrrol-1-yl]benzoic acid
CAS No.: 489403-55-6
Main Products
VCID: VC0356485
Molecular Formula: C25H18BrNO5
Molecular Weight: 492.3g/mol
![3-[2-(4-Bromophenyl)-4-hydroxy-3-(4-methylbenzoyl)-5-oxo-2,5-dihydro-1H-pyrrol-1-yl]benzoic acid - 489403-55-6](/images/no_structure.jpg)
| CAS No. | 489403-55-6 |
|---|---|
| Product Name | 3-[2-(4-Bromophenyl)-4-hydroxy-3-(4-methylbenzoyl)-5-oxo-2,5-dihydro-1H-pyrrol-1-yl]benzoic acid |
| Molecular Formula | C25H18BrNO5 |
| Molecular Weight | 492.3g/mol |
| IUPAC Name | 3-[(3E)-2-(4-bromophenyl)-3-[hydroxy-(4-methylphenyl)methylidene]-4,5-dioxopyrrolidin-1-yl]benzoic acid |
| Standard InChI | InChI=1S/C25H18BrNO5/c1-14-5-7-16(8-6-14)22(28)20-21(15-9-11-18(26)12-10-15)27(24(30)23(20)29)19-4-2-3-17(13-19)25(31)32/h2-13,21,28H,1H3,(H,31,32)/b22-20+ |
| Standard InChIKey | XXOVQKBRZKGORG-LSDHQDQOSA-N |
| Isomeric SMILES | CC1=CC=C(C=C1)/C(=C\2/C(N(C(=O)C2=O)C3=CC=CC(=C3)C(=O)O)C4=CC=C(C=C4)Br)/O |
| SMILES | CC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)C3=CC=CC(=C3)C(=O)O)C4=CC=C(C=C4)Br)O |
| Canonical SMILES | CC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)C3=CC=CC(=C3)C(=O)O)C4=CC=C(C=C4)Br)O |
| PubChem Compound | 5922874 |
| Last Modified | Nov 11 2021 |
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